(4-Bromo-2-chloro-6-fluorophenyl)-1,1,2,3,3,3-hexafluoropropyl ether

• IUPAC Name: 5-bromo-1-chloro-3-fluoro-2-(1,1,2,3,3,3-hexafluoropropoxy)benzene
• InChI: InChI=1S/C9H3BrClF7O/c10-3-1-4(11)6(5(12)2-3)19-9(17,18)7(13)8(14,15)16/h1-2,7H
• InChI Key: PUFFLGSHGUPXBD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)OC(C(C(F)(F)F)F)(F)F)Cl)Br
• Molecular Formula: C9H3BrClF7O
• Molecular Weight: 375.46 g/mol
• CAS RN: 161045-78-9

Description

(4-Bromo-2-chloro-6-fluorophenyl)-1,1,2,3,3,3-hexafluoropropyl ether is a chemical compound that has gained attention due to its potential applications in various scientific research fields. It is a colorless liquid with a molecular formula of C10H2BrClF6O and a molecular weight of 397.47 g/mol. This compound is also known by its chemical name, Halon 2402.

Mechanism of Action

The mechanism of action of (4-Bromo-2-chloro-6-fluorophenyl)-1,1,2,3,3,3-hexafluoropropyl ether is not well understood. However, it has been suggested that it may act as an inhibitor of certain enzymes or proteins involved in disease processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (4-Bromo-2-chloro-6-fluorophenyl)-1,1,2,3,3,3-hexafluoropropyl ether have not been extensively studied. However, it has been shown to have low toxicity and is not expected to have significant adverse effects on human health or the environment.

Advantages and Limitations for Lab Experiments

One advantage of using (4-Bromo-2-chloro-6-fluorophenyl)-1,1,2,3,3,3-hexafluoropropyl ether in lab experiments is its high purity and stability. It is also relatively easy to synthesize and handle. However, one limitation is its high cost, which may limit its use in some research applications.

Future Directions

There are several future directions for research on (4-Bromo-2-chloro-6-fluorophenyl)-1,1,2,3,3,3-hexafluoropropyl ether. One direction is the development of new synthetic methods to improve the yield and efficiency of its synthesis. Another direction is the investigation of its potential applications in other scientific research fields such as catalysis and materials science. Additionally, further studies are needed to understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of (4-Bromo-2-chloro-6-fluorophenyl)-1,1,2,3,3,3-hexafluoropropyl ether involves the reaction of 4-bromo-2-chloro-6-fluorophenol with 1,1,2,3,3,3-hexafluoropropan-2-ol in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions, and the product is obtained by distillation.

Scientific Research Applications

(4-Bromo-2-chloro-6-fluorophenyl)-1,1,2,3,3,3-hexafluoropropyl ether has potential applications in various scientific research fields such as medicinal chemistry, material science, and environmental science. It has been studied as a potential drug candidate for the treatment of cancer and other diseases. It has also been used as a precursor for the synthesis of other compounds with potential biological activity.